Cas no 64277-95-8 (Octanoic acid, 3-butyl-4-oxo-, ethyl ester)

• Product Name: Octanoic acid, 3-butyl-4-oxo-, ethyl ester
• CAS No: 64277-95-8
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 1681276
• Update Time: 2024-09-03

Octanoic acid, 3-butyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-butyl-4-oxo-, ethyl ester

• Inchi： 1S/C14H26O3/c1-4-7-9-12(11-14(16)17-6-3)13(15)10-8-5-2/h12H,4-11H2,1-3H3
• InChI Key： JBKOTEYVIHXJJA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(CCCC)C(=O)CCCC

Computed Properties

• Exact Mass: 242.18828

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 322.9±15.0 °C(Predicted)
• PSA: 43.37